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Compound of Interest

Compound Name: 6,6'-Dithiodinicotinic acid

Cat. No.: B103229 Get Quote

Solubility and Stability of 6,6'-Dithiodinicotinic
Acid: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 6,6'-
Dithiodinicotinic acid (CAS 15658-35-2), a symmetrical disulfide also known as

carboxypyridine disulfide (CPDS). Understanding these properties is critical for its application

as a thiol-blocking agent and in the development of drug delivery systems.

Physicochemical Properties
6,6'-Dithiodinicotinic acid is a solid at room temperature with a molecular weight of 308.33

g/mol .[1][2] Its structure features two pyridine rings linked by a disulfide bond, with a carboxylic

acid group on each ring. This structure dictates its solubility and stability characteristics.

Solubility Profile
The solubility of 6,6'-Dithiodinicotinic acid is a key consideration for its use in various

experimental and formulation settings.
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The compound exhibits good solubility in dimethyl sulfoxide (DMSO). With the aid of

ultrasonication and warming to 60°C, a concentration of 125 mg/mL (405.40 mM) in DMSO can

be achieved.[3] It is important to use newly opened, anhydrous DMSO as the compound's

solubility can be significantly impacted by the presence of water.[3]

Aqueous and Formulation Vehicles
Aqueous solubility is more limited. For in vivo studies, various solvent systems have been

employed to achieve usable concentrations, often resulting in suspensions or clear solutions

depending on the co-solvents used.

Table 1: Solubility of 6,6'-Dithiodinicotinic Acid in Different Solvent Systems[3]

Solvent System
Concentration
(mg/mL)

Concentration
(mM)

Solution Type

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.08 6.75 Suspended Solution

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.08 6.75 Suspended Solution

10% DMSO, 90%

Corn Oil
≥ 2.08 ≥ 6.75 Clear Solution

Note: These formulations are intended for preclinical research and require sonication for

preparation.

While specific quantitative data on the solubility of 6,6'-Dithiodinicotinic acid in common

laboratory buffers such as phosphate, citrate, or TRIS at various pH values is not readily

available in the public domain, the presence of two carboxylic acid groups suggests that its

solubility in aqueous media will be pH-dependent. Generally, the solubility of compounds with

acidic functional groups increases at pH values above their pKa. The pH of the solution can

significantly influence the crystallization and solid form of related hydroxynicotinic acids.[4]
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Stability Characteristics
The stability of 6,6'-Dithiodinicotinic acid is influenced by several factors, including solvent,

temperature, pH, and the presence of reducing agents.

Storage Conditions
For long-term storage, stock solutions of 6,6'-Dithiodinicotinic acid in an appropriate solvent

should be stored under nitrogen. The recommended storage temperatures and durations are:

-80°C for up to 6 months[3]

-20°C for up to 1 month[3]

Repeated freeze-thaw cycles should be avoided to prevent degradation.[3]

Chemical Stability
The key functional group governing the stability of 6,6'-Dithiodinicotinic acid is the disulfide

bond.

Reductive Cleavage: The disulfide bond is susceptible to reduction, which leads to the

cleavage of the molecule into two molecules of 6-mercaptonicotinic acid.[5] This reaction is a

key aspect of its function as a thiol-blocking agent, where it reacts with sulfhydryl groups in a

thiol-disulfide exchange reaction.[5]

pH-Dependent Stability: While specific studies on the pH-dependent degradation kinetics of

6,6'-Dithiodinicotinic acid in various buffers are limited, the stability of related nicotinic acid

derivatives is known to be influenced by pH.[6] Both acidic and basic conditions can

potentially lead to hydrolysis, although the disulfide bond is generally more susceptible to

cleavage under reducing conditions.

Oxidative and Photolytic Stability: The pyridine ring and the disulfide bond can be susceptible

to oxidation.[6] While specific data for 6,6'-Dithiodinicotinic acid is not available, a related

compound, 6-chloronicotinic acid, was found to be stable under photolytic conditions but

degraded in the presence of a photocatalyst.[7] Another related compound, 6-

Morpholinonicotinaldehyde, is known to be susceptible to photolytic degradation.[6]
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Experimental Protocols
The following sections provide generalized protocols for determining the solubility and stability

of 6,6'-Dithiodinicotinic acid. These should be adapted based on specific experimental

needs.

Aqueous Solubility Determination
This protocol is based on the shake-flask method, a standard approach for determining

aqueous solubility.[8]
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Sample Preparation

Equilibration

Phase Separation

Analysis

Weigh excess 6,6'-Dithiodinicotinic acid

Add to buffer of known pH

Agitate at constant temperature (e.g., 24-48h)

Filter or centrifuge to remove undissolved solid

Quantify concentration in the supernatant/filtrate

Use a validated analytical method (e.g., HPLC-UV)
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Solution Preparation

Incubation

Sampling and Analysis

Data Analysis

Prepare stock solution of 6,6'-Dithiodinicotinic acid

Dilute into different buffers (e.g., phosphate, citrate, TRIS) at various pH values

Store solutions at controlled temperatures (e.g., 4°C, 25°C, 40°C)

Withdraw aliquots at specified time points (t=0, 1, 2, 4, 8, 24h, etc.)

Protect from light if assessing photostability

Analyze samples by a stability-indicating HPLC method

Calculate the percentage of remaining 6,6'-Dithiodinicotinic acid

Determine degradation kinetics and half-life
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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